2,6-dichloro-N'-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide

• IUPAC Name: N'-(2,6-dichlorobenzoyl)-6-(trifluoromethyl)pyridine-3-carbohydrazide
• InChI: InChI=1S/C14H8Cl2F3N3O2/c15-8-2-1-3-9(16)11(8)13(24)22-21-12(23)7-4-5-10(20-6-7)14(17,18)19/h1-6H,(H,21,23)(H,22,24)
• InChI Key: XDXKMRUYDYQCGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NNC(=O)C2=CN=C(C=C2)C(F)(F)F)Cl
• Molecular Formula: C14H8Cl2F3N3O2
• DSSTOX Substance ID: DTXSID901138217
• Molecular Weight: 378.1 g/mol
• CAS RN: 1092346-14-9

Description

“2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is a chemical compound that belongs to the class of trifluoromethylpyridines (TFMPs). TFMPs and their intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine in their structure are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. An effective and practical synthetic route to methyl 2-methoxy-6-methylaminopyridine-3-carboxylate, a key intermediate of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, from 2,6-dichloro-3-trifluoromethylpyridine was undertaken.

Molecular Structure Analysis

The molecular formula of “2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is C6H2Cl2F3N. It contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Physical And Chemical Properties Analysis

The boiling point of “2,6-dichloro-N’-[6-(trifluoromethyl)pyridine-3-carbonyl]benzohydrazide” is 194-196 °C. Its density is 2.008 g/mL at 25 °C.

Scientific Research Applications

Crystal Structure and Molecular Interactions

The study of crystal structures and molecular interactions is a crucial area in the research applications of benzohydrazide derivatives. For example, the crystal structure of N′-[(E)-(3-Fluoropyridin-2-yl)methylidene]benzohydrazide monohydrate was analyzed, revealing important aspects of its molecular conformation and interactions through hydrogen bonding (Nair, Sithambaresan, & Kurup, 2012).

Chemical Design and Synthesis

The effects of the pyridine 3-substituent on regioselectivity in nucleophilic aromatic substitution reactions of 3-substituted 2,6-dichloropyridines have been studied. This research provides insights into how different substituents influence chemical reactions, which is vital for the practical synthesis of related compounds (Bach, Marczynke, & Giordanetto, 2012).

Photophysical and Photochemical Properties

Investigations into the photophysical and photochemical properties of benzohydrazide derivatives are significant. For instance, a study on the (E)-4-nitro-N′-(pyridine-2-ylmethylene)benzohydrazide, a derivative from 2-pyridinecarboxaldehyde, explored its E/Z isomerization induced by ultraviolet radiation, which is essential for potential applications in molecular machines and electronic devices (Gordillo et al., 2016).

Synthesis and Application in Coordination Chemistry

The synthesis and application of benzohydrazide derivatives in coordination chemistry, such as in the formation of coordination polymers, are significant. A study on the synthesis and characterization of Fe(III) 4-fluoro-N'-[(pyridine-4-yl)carbonyl]benzohydrazide complex as an antituberculosis candidate highlights this application (Ruswanto, 2018).

Antimicrobial and Antioxidant Activities

Research into the antimicrobial and antioxidant properties of benzohydrazide derivatives is another crucial aspect. The synthesis and biological evaluation of different heterocyclic compounds from salicylic acid hydrazide, which includes benzohydrazide derivatives, showed significant antimicrobial activities (Sarshira et al., 2016).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is toxic if inhaled, harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, it is expected that many novel applications of TFMP will be discovered in the future.

Mechanism of Action

Target of Action

Trifluoromethylpyridines, a key structural motif in this compound, are known to be used in the protection of crops from pests . More research is needed to identify the specific targets of this compound.

Mode of Action

Trifluoromethylpyridines and their derivatives are thought to exert their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety

Biochemical Pathways

It is known that trifluoromethylpyridines and their derivatives play a significant role in the agrochemical and pharmaceutical industries . More research is needed to determine the specific pathways affected by this compound.

Result of Action

As mentioned earlier, trifluoromethylpyridines and their derivatives are used in the protection of crops from pests , suggesting that this compound may have similar effects